Cas no 197712-01-9 ((S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol)

• Product Name: (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol
• CAS No: 197712-01-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 4632330
• PubChem ID: 40508062
• Update Time: 2025-11-01

(S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol Chemical and Physical Properties

Names and Identifiers

• (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol

• Inchi： 1S/C10H15N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8,10,14H,3,5,7H2,1H3/t10-/m0/s1
• InChI Key： OGRXKBUCZFFSTL-JTQLQIEISA-N
• SMILES： [C@H](C1=CC=CN=C1)(O)CCCN(C)N=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol

Introduction to (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol (CAS No. 197712-01-9)

(S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol (CAS No. 197712-01-9) is a chiral compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, commonly referred to as NNK (4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol), is a structurally complex molecule with a unique combination of functional groups that contribute to its biological activity and potential therapeutic applications.

The molecular structure of (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol consists of a pyridine ring, a nitrosamine group, and a chiral center. The presence of the chiral center is crucial for its biological activity, as it can lead to different enantiomers with distinct properties. The (S) enantiomer, in particular, has been the focus of extensive research due to its potential as a prodrug and its role in the metabolism of tobacco-related compounds.

Recent studies have highlighted the importance of (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol in understanding the mechanisms of tobacco-related carcinogenesis. The compound is known to be a potent carcinogen and is primarily found in tobacco smoke. However, its role extends beyond being a simple carcinogen; it has also been implicated in the development of various diseases, including respiratory and cardiovascular disorders.

In the context of medicinal chemistry, (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol has been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The (S) enantiomer of this compound has shown promise in this regard, as it can be metabolized to release active metabolites that have therapeutic effects.

The pharmacokinetics and pharmacodynamics of (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol have been extensively investigated. Studies have shown that the compound is rapidly absorbed after oral administration and undergoes extensive metabolism in the liver. The primary metabolites include N'-nitrosonornicotine (NNN) and 4-aminobutanol, which are further metabolized to produce other active or inactive compounds.

The toxicity profile of (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol is an important consideration in its use as a research tool or potential therapeutic agent. Animal studies have demonstrated that the compound can cause DNA damage and mutations, leading to various forms of cancer. However, these effects are dose-dependent, and careful control of exposure levels is essential to minimize adverse effects.

In addition to its role in carcinogenesis, (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol has been studied for its potential neurotoxic effects. Research has shown that the compound can affect neurotransmitter systems and lead to neurological disorders. This aspect of its biological activity is particularly relevant in understanding the health impacts of tobacco use.

The synthesis of (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol involves several steps, including the formation of the nitrosamine group and the introduction of chirality at the carbon center. Various synthetic routes have been developed to produce high yields of the (S) enantiomer with high enantiomeric purity. These synthetic methods are crucial for ensuring that the compound can be produced consistently for research and potential therapeutic applications.

Recent advances in analytical techniques have also contributed to our understanding of (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze the compound and its metabolites. These techniques provide detailed information about the structure, purity, and stability of the compound, which is essential for both research and regulatory purposes.

In conclusion, (S)-4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol (CAS No. 197712-01-9) is a complex and multifaceted compound with significant implications in chemical biology and medicinal chemistry. Its unique structure and biological activity make it an important subject of ongoing research, with potential applications ranging from understanding disease mechanisms to developing new therapeutic strategies.